2-(2-Chlorophenyl)-1-hydrazinecarbothioamide

• IUPAC Name: (2-chloroanilino)thiourea
• InChI: InChI=1S/C7H8ClN3S/c8-5-3-1-2-4-6(5)10-11-7(9)12/h1-4,10H,(H3,9,11,12)
• InChI Key: FBZHHNIYVSQVLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NNC(=S)N)Cl
• Molecular Formula: C7H8ClN3S
• DSSTOX Substance ID: DTXSID60376894
• Molecular Weight: 201.68 g/mol
• CAS RN: 877-52-1

Description

2-(2-Chlorophenyl)-1-hydrazinecarbothioamide, or CP-HCTA, is a synthetic compound that has been studied for a variety of applications in scientific research. CP-HCTA is a member of the hydrazinecarbothioamide family, which has been studied for its potential in a wide range of fields, including medicine, biochemistry, and drug discovery. CP-HCTA is of particular interest due to its unique properties, which make it a useful tool in the laboratory. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Mass Spectrometry : 2-(2-Chlorophenyl)-1-hydrazinecarbothioamide derivatives have been synthesized, characterized by spectroscopic methods, and their mass spectrometry evaluated. This research provides insights into their molecular modeling and fragmentation pathways (Ramadan, 2019).

• Solubility and Dissolution Thermodynamics : Studies have measured the solubility and dissolution thermodynamics of N-(4-chlorophenyl)-2-(pyridin-4-ylcarbonyl)hydrazinecarbothioamide in various solvents, providing valuable information for formulation development in pharmaceutical industries (Bhat, Haq, & Shakeel, 2014).

Applications in Chemosensing and Biochemistry

• Fluorescent Probe for Metal Detection : A practical hydrazine-carbothioamide-based fluorescent chemosensor was developed for Zn2+ detection. This sensor can detect Zn2+ in paper strips, zebrafish, and real water samples, demonstrating its potential for environmental monitoring (Suh et al., 2022).

• Optical Probe for Metal Ions : A hydrazinecarbothioamide derivative was used to create a dual-channel optical probe for detecting Hg2+ and Ag+ ions. This development contributes to the field of analytical chemistry, particularly in detecting and monitoring heavy metal ions (Shi et al., 2016).

Synthesis of Complexes and Derivatives

• Antifungal Metal Complexes : Metal complexes of 2-(5-((2-Chlorophenyl)Diazenyl)-2-Hydroxybenzylidene) Hydrazinecarbothioamide have been synthesized and characterized. Their antifungal activity has been evaluated, contributing to the search for new antifungal agents (El-Tabl et al., 2012).

• Antioxidant Activity of Hydrazinecarbothioamide Derivatives : New compounds from the hydrazinecarbothioamide class containing diarylsulfone and 2,4-difluorophenyl moieties have been synthesized and evaluated for antioxidant activity. This research provides insights into potential therapeutic applications (Bărbuceanu et al., 2014).

Spectroscopic and Structural Analysis

• Vibrational Spectral Analysis : A study conducted vibrational spectral analysis of 2-(2,4,6-Trichlorophenyl) hydrazinecarbothioamide using FT-IR and FT-Raman spectroscopic techniques, contributing to the understanding of its molecular structure and properties (Ragamathunnisa M, Selvi C, & Jasmine Vasantha Rani E, 2015).